Cas no 1781180-84-4 (3-(3-Bromophenyl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(3-Bromophenyl)-3,3-difluoropropan-1-ol
• CAS No: 1781180-84-4
• MF: C₉H₉BrF₂O
• MW: 251.067969083786
• CID: 5767762
• PubChem ID: 105509101
• Update Time: 2025-11-06

3-(3-Bromophenyl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1946134
• 1781180-84-4
• 3-(3-bromophenyl)-3,3-difluoropropan-1-ol
• Benzenepropanol, 3-bromo-γ,γ-difluoro-
• 3-(3-Bromophenyl)-3,3-difluoropropan-1-ol

• Inchi： 1S/C9H9BrF2O/c10-8-3-1-2-7(6-8)9(11,12)4-5-13/h1-3,6,13H,4-5H2
• InChI Key： ZYZBFGRADGOTEZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CCO)(F)F

Computed Properties

• Exact Mass: 249.98048g/mol
• Monoisotopic Mass: 249.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.529±0.06 g/cm3(Predicted)
• Boiling Point: 310.9±37.0 °C(Predicted)
• pka: 14.52±0.10(Predicted)

Additional information on 3-(3-Bromophenyl)-3,3-difluoropropan-1-ol

3-(3-Bromophenyl)-3,3-difluoropropan-1-ol: A Comprehensive Overview

3-(3-Bromophenyl)-3,3-difluoropropan-1-ol, also known by its CAS number 1781180-84-4, is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its bromophenyl group attached to a difluorinated propane backbone, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals. Recent studies have highlighted its potential applications in drug design, polymer chemistry, and as a precursor for functional materials.

The molecular structure of 3-(3-Bromophenyl)-3,3-difluoropropan-1-ol consists of a central propane chain with two fluorine atoms and a hydroxyl group (-OH) at one end. The bromine atom is attached to the phenyl ring at the third position, which introduces electronic effects that influence the compound's reactivity and stability. This unique arrangement makes it an ideal candidate for various chemical transformations, including nucleophilic substitutions and additions. Researchers have explored its role in synthesizing bioactive molecules, where its bromine atom serves as an electrophilic site for substitution reactions.

Recent advancements in synthetic chemistry have enabled the efficient production of 3-(3-Bromophenyl)-3,3-difluoropropan-1-ol through novel catalytic processes. These methods not only enhance yield but also reduce environmental impact by minimizing waste products. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high purity. Such innovations underscore its importance as a building block in modern organic synthesis.

In the field of polymer science, 3-(3-Bromophenyl)-3,3-difluoropropan-1-ol has been investigated as a monomer for producing advanced polymers with tailored properties. Its fluorinated backbone contributes to thermal stability and chemical resistance, making it suitable for applications in high-performance materials. Additionally, its hydroxyl group allows for further functionalization, enabling the creation of polymers with specific functionalities such as hydrophilicity or conductivity.

The pharmacological potential of 3-(3-Bromophenyl)-3,3-difluoropropan-1-ol has also been explored in recent studies. Researchers have examined its role as an intermediate in drug discovery programs targeting various diseases. Its ability to undergo multiple chemical transformations makes it a valuable starting material for generating bioactive compounds with complex architectures. For example, derivatives of this compound have shown promise in inhibiting enzymes associated with neurodegenerative diseases.

In conclusion, 3-(3-Bromophenyl)-3,3-difluoropropan-1-ol, CAS number 1781180-84-4, is a multifaceted compound with significant implications across diverse scientific domains. Its unique structure and reactivity make it an essential component in modern chemical research and development. As ongoing studies continue to uncover new applications and synthetic routes for this compound, its role in advancing science and technology is expected to grow further.